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Compound of Interest

Compound Name: D-4-Chlorophenylglycine HC/
CAS No.: 108392-76-3
Cat. No.: B035021

Get Quote

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals, working with
D-4-Chlorophenylglycine HCI. Adherence to these procedures is critical for ensuring personal
safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

D-4-Chlorophenylglycine HCI is an irritant to the mucous membranes and upper respiratory
tract.[1] While its toxicological properties have not been fully investigated, the analogous
compound, (x)-4-Chlorophenylglycine, is classified as harmful if swallowed, a skin and eye
irritant, and may cause respiratory irritation.[2][3] Therefore, stringent safety precautions are
mandatory.

Table 1: Hazard Classifications and Required Personal Protective Equipment

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b035021#bc-rfq
https://www.benchchem.com/product/b035021/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-d-4-chlorophenylglycine-hcl
https://www.benchchem.com/product/b035021/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-d-4-chlorophenylglycine-hcl
https://www.matrixscientific.com/sds/MxMSDS_153772.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/69171
https://aksci.com/sds/A170_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Hazard Classification Personal Protective Equipment (PPE)

Engineering Controls: Use only in a chemical

Acute Toxicity, Oral (Harmful) fume hood.[1]
ume hood.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Inspect before use.[1] Protective Clothing: Lab
Skin Irritation coat, long pants, and closed-toe shoes.

Chemical-resistant apron and boots where

splashes are possible.[1]

Eye Protection: Wear protective safety goggles.
) o [1] A face shield should be used in conjunction
Serious Eye Irritation/Damage ) ) o ]
with goggles when there is a significant risk of

splashing.

Respiratory Protection: A NIOSH-approved N95
dust mask or higher is required for handling the
) o solid form outside of a fume hood.[2] All
Respiratory Irritation o i
weighing and handling of the powder should be
performed in a certified chemical fume hood to

avoid dust formation and inhalation.[1]

Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural workflow for safely managing D-4-Chlorophenylglycine
HCI from receipt to experimental use.

Step 1: Receiving and Storage
o Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents, strong bases, and strong acids.[4]

» Keep the container tightly closed.[4]
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e Ensure the storage area is clearly labeled with the appropriate hazard warnings.
Step 2: Preparation and Weighing

 All handling of the solid chemical must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[1]

» Before handling, ensure an eyewash station and safety shower are readily accessible.[4]
e Don all required PPE as specified in Table 1.

o To prevent dust generation, handle the container and powder carefully. Use a spatula for
transferring the solid. Avoid scooping or pouring actions that could create airborne dust.

» Weigh the desired amount of D-4-Chlorophenylglycine HCI in a tared, sealed container
within the fume hood.

Step 3: Dissolution and Experimental Use

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Clearly label all solutions with the chemical name, concentration, date, and hazard
information.

When using the chemical in experiments, ensure all manipulations are performed within the

fume hood.

Emergency and Disposal Plan

Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with
generous quantities of running water and non-
abrasive soap for at least 15 minutes.[1]
Remove contaminated clothing. If irritation

persists, seek medical attention.[5]

Eye Contact

Immediately flush eyes with clean, running
water for at least 15 minutes, holding the eyelids

open.[1] Seek immediate medical attention.

Do not induce vomiting. Wash out the mouth

Ingestion
with water. Seek immediate medical attention.[5]
For small spills, and if you are trained to do so,
use appropriate PPE and clean-up material.
Sweep up the solid, trying to minimize dust
Spills creation, and place it in a sealed container for

disposal.[6] For large spills, evacuate the area
and contact your institution's environmental

health and safety department.

Disposal Plan

« All D-4-Chlorophenylglycine HCI waste, including contaminated PPE and cleaning

materials, must be disposed of as hazardous chemical waste.

o Collect waste in a clearly labeled, sealed, and appropriate container.

e Do not release the chemical into the environment.[6]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety office for specific guidance.
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Safe Handling Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe
handling of D-4-Chlorophenylglycine HCI.
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Safe Handling Workflow for D-4-Chlorophenylglycine HCI

Start: Receive Chemical

\

Inspect Container for Damage
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;

Don Required PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
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- N95 Dust Mask

Damaged
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No Follow Spill Cleanup Procedure

A4

Collect Waste
(Chemical & Contaminated Materials)

Dispose as Hazardous Waste

(Follow Institutional Guidelines)
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Caption: Workflow for the safe handling of D-4-Chlorophenylglycine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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